Cas no 1405208-02-7 (3-[(2,4-difluorophenyl)methyl]-8-azabicyclo[3.2.1]octan-3-ol)

• Product Name: 3-[(2,4-difluorophenyl)methyl]-8-azabicyclo[3.2.1]octan-3-ol
• CAS No: 1405208-02-7
• MF: C₁₄H₁₇F₂NO
• MW: 253.287690877914
• CID: 4597301
• PubChem ID: 63585892
• Update Time: 2025-07-17

3-[(2,4-difluorophenyl)methyl]-8-azabicyclo[3.2.1]octan-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-[(2,4-difluorophenyl)methyl]-8-azabicyclo[3.2.1]octan-3-ol
• 8-Azabicyclo[3.2.1]octan-3-ol, 3-[(2,4-difluorophenyl)methyl]-

• Inchi： 1S/C14H17F2NO/c15-10-2-1-9(13(16)5-10)6-14(18)7-11-3-4-12(8-14)17-11/h1-2,5,11-12,17-18H,3-4,6-8H2
• InChI Key： MPYYOEGUQPJLFE-UHFFFAOYSA-N
• SMILES： C12NC(CC1)CC(CC1=CC=C(F)C=C1F)(O)C2

Additional information on 3-[(2,4-difluorophenyl)methyl]-8-azabicyclo[3.2.1]octan-3-ol

Comprehensive Overview of 3-[(2,4-difluorophenyl)methyl]-8-azabicyclo[3.2.1]octan-3-ol (CAS No. 1405208-02-7)

3-[(2,4-difluorophenyl)methyl]-8-azabicyclo[3.2.1]octan-3-ol (CAS No. 1405208-02-7) is a structurally unique compound that has garnered significant attention in pharmaceutical and chemical research. This bicyclic tertiary alcohol features a 2,4-difluorophenyl moiety, which is known for its electron-withdrawing properties and potential bioactivity. The 8-azabicyclo[3.2.1]octane scaffold, a tropane derivative, is a privileged structure in medicinal chemistry, often associated with central nervous system (CNS) targeting. Researchers are increasingly exploring its applications in drug discovery, particularly for neurological disorders and pain management.

The compound's molecular formula and structural complexity make it a subject of interest for synthetic chemists. Its stereochemistry and conformational rigidity are critical factors influencing its binding affinity to biological targets. Recent studies highlight its potential as a precursor for novel G-protein-coupled receptor (GPCR) modulators, a hot topic in drug development due to their role in treating conditions like Parkinson's disease and depression. The incorporation of fluorine atoms enhances metabolic stability and bioavailability, aligning with current trends in fluorinated pharmaceuticals.

In the context of green chemistry, the synthesis of 3-[(2,4-difluorophenyl)methyl]-8-azabicyclo[3.2.1]octan-3-ol has been optimized to reduce hazardous byproducts, addressing environmental concerns. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to characterize its purity and stability. These methods are frequently searched by researchers seeking quality control protocols for complex organic molecules.

The compound's physicochemical properties, including logP and pKa, are pivotal for ADME (Absorption, Distribution, Metabolism, Excretion) profiling. Its lipophilicity suggests moderate blood-brain barrier penetration, a desirable trait for CNS-active drugs. This aligns with the growing demand for neurotherapeutic agents, as evidenced by rising searches for "blood-brain barrier permeability" and "CNS drug design."

Beyond pharmacology, 3-[(2,4-difluorophenyl)methyl]-8-azabicyclo[3.2.1]octan-3-ol serves as a model for studying molecular interactions in computational chemistry. Tools like molecular docking and QSAR (Quantitative Structure-Activity Relationship) are often applied to predict its behavior, reflecting the integration of AI-driven drug discovery in modern research. Such methodologies are trending topics in scientific forums and publications.

In summary, CAS No. 1405208-02-7 represents a versatile scaffold with multifaceted applications. Its structural features and bioactive potential position it at the intersection of synthetic chemistry and therapeutic innovation. As the scientific community continues to explore its capabilities, this compound remains a focal point for advancements in precision medicine and targeted therapy.